Cas no 1142195-86-5 (2-Bromo-5-(2-thienyl)pyrazine)

• Product Name: 2-Bromo-5-(2-thienyl)pyrazine
• CAS No: 1142195-86-5
• MF: C₈H₅BrN₂S
• MW: 241.107699155807
• CID: 5273383
• Update Time: 2025-11-05

2-Bromo-5-(2-thienyl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(2-thienyl)pyrazine
• 2-BROMO-5-(THIOPHEN-2-YL)PYRAZINE

• Inchi： 1S/C8H5BrN2S/c9-8-5-10-6(4-11-8)7-2-1-3-12-7/h1-5H
• InChI Key： TZXIEXYSGYDVKH-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=N1)C1=CC=CS1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 2.2
• Topological Polar Surface Area: 54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2-Bromo-5-(2-thienyl)pyrazine

Comprehensive Overview of 2-Bromo-5-(2-thienyl)pyrazine (CAS No. 1142195-86-5): Properties, Applications, and Industry Insights

2-Bromo-5-(2-thienyl)pyrazine (CAS No. 1142195-86-5) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural features. This compound combines a pyrazine core with a thiophene substituent, making it a versatile intermediate for synthesizing complex molecules. Its bromine functional group further enhances its reactivity, enabling cross-coupling reactions widely used in drug discovery and optoelectronic material development.

In recent years, the demand for 2-Bromo-5-(2-thienyl)pyrazine has surged, driven by its applications in organic light-emitting diodes (OLEDs) and small-molecule pharmaceuticals. Researchers are particularly interested in its role as a building block for kinase inhibitors and anticancer agents, aligning with the growing focus on personalized medicine. The compound’s thienyl-pyrazine scaffold also contributes to its use in conductive polymers, a hot topic in sustainable energy solutions.

From a synthetic chemistry perspective, CAS 1142195-86-5 exemplifies the trend toward atom-efficient and green chemistry practices. Its modular structure allows for selective modifications, reducing waste in multi-step syntheses—a key concern for industries complying with REACH and FDA regulations. Analytical techniques like HPLC and NMR confirm its high purity (>98%), meeting stringent standards for GMP-grade production.

The compound’s stability under ambient conditions makes it suitable for global supply chains, addressing logistical challenges highlighted during recent pharmaceutical supply shortages. Additionally, its compatibility with microwave-assisted synthesis resonates with labs prioritizing high-throughput screening methodologies. These attributes position 2-Bromo-5-(2-thienyl)pyrazine as a critical enabler for innovations in bioconjugation and proteolysis-targeting chimeras (PROTACs).

Market analysts note increasing patent filings involving 1142195-86-5, particularly in Asia-Pacific regions where electronic materials research thrives. This aligns with searches for "pyrazine derivatives for OLEDs" and "thiophene-based drug candidates"—topics trending in SciFinder and Google Scholar queries. The compound’s low cytotoxicity profile further boosts its appeal for in vivo studies, a frequent focus in NIH-funded projects.

Quality control protocols for CAS 1142195-86-5 emphasize residual solvent analysis and heavy metal testing, reflecting industry shifts toward QbD (Quality by Design) principles. Such rigor supports its use in FDA submissions for novel therapeutics, a process increasingly scrutinized for genotoxic impurity risks. These factors contribute to its premium pricing in specialty chemical catalogs, with bulk procurement options gaining traction among CDMOs.

Looking ahead, 2-Bromo-5-(2-thienyl)pyrazine is poised to play a pivotal role in AI-driven drug discovery platforms, where its structural diversity aids in virtual screening libraries. Its photophysical properties also make it a candidate for bioimaging probes, tapping into the expanding theranostics market. As research continues, this compound exemplifies the intersection of medicinal chemistry and advanced materials—two fields dominating contemporary scientific discourse.